3,6-dibromo-N-{3-[(oxan-4-yl)methoxy]propyl}pyridine-2-carboxamide

• IUPAC Name: 3,6-dibromo-N-[3-(oxan-4-ylmethoxy)propyl]pyridine-2-carboxamide
• InChI: InChI=1S/C15H20Br2N2O3/c16-12-2-3-13(17)19-14(12)15(20)18-6-1-7-22-10-11-4-8-21-9-5-11/h2-3,11H,1,4-10H2,(H,18,20)
• InChI Key: GWAUQHYQFHZDNJ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1COCCCNC(=O)C2=C(C=CC(=N2)Br)Br
• Molecular Formula: C15H20Br2N2O3
• Molecular Weight: 436.14 g/mol

Description

3,6-dibromo-N-{3-[(oxan-4-yl)methoxy]propyl}pyridine-2-carboxamide is a chemical compound with potential applications in scientific research. This compound is synthesized using a specific method and has been studied for its mechanism of action and physiological effects. In

Mechanism of Action

The mechanism of action of 3,6-dibromo-N-{3-[(oxan-4-yl)methoxy]propyl}pyridine-2-carboxamide is not fully understood. However, studies have suggested that it may act by inhibiting specific enzymes or receptors involved in disease processes.
Biochemical and Physiological Effects:
Studies have shown that 3,6-dibromo-N-{3-[(oxan-4-yl)methoxy]propyl}pyridine-2-carboxamide has various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit bacterial growth, and reduce inflammation. Additionally, this compound has been shown to have low toxicity in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of using 3,6-dibromo-N-{3-[(oxan-4-yl)methoxy]propyl}pyridine-2-carboxamide in lab experiments is its potential as a therapeutic agent for various diseases. Additionally, this compound has been shown to have low toxicity, making it a safer option for in vitro and in vivo studies. However, one limitation is the lack of understanding of its mechanism of action, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for the study of 3,6-dibromo-N-{3-[(oxan-4-yl)methoxy]propyl}pyridine-2-carboxamide. One direction is to further investigate its mechanism of action to better understand its potential as a therapeutic agent. Another direction is to explore its activity against other diseases and conditions. Additionally, future studies could focus on optimizing the synthesis method to improve the yield and purity of the compound.

Synthesis Methods

The synthesis of 3,6-dibromo-N-{3-[(oxan-4-yl)methoxy]propyl}pyridine-2-carboxamide involves a multi-step process. The first step involves the reaction of 3,6-dibromopyridine-2-carboxylic acid with oxan-4-ol in the presence of a catalyst to form the corresponding ester. The ester is then converted to the amide using propylamine and a coupling agent. The final product is purified by recrystallization.

Scientific Research Applications

3,6-dibromo-N-{3-[(oxan-4-yl)methoxy]propyl}pyridine-2-carboxamide has potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been studied for its potential as a therapeutic agent for various diseases. It has been shown to have activity against cancer cells, bacterial infections, and inflammatory diseases.